Cas no 1214345-81-9 (Ethyl 5-chloro-2-fluoronicotinate)

Ethyl 5-chloro-2-fluoronicotinate is a fluorinated nicotinate ester widely used as a key intermediate in pharmaceutical and agrochemical synthesis. Its molecular structure, featuring both chloro and fluoro substituents on the pyridine ring, enhances reactivity and selectivity in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig aminations. The ethyl ester group improves solubility in organic solvents, facilitating further functionalization. This compound is particularly valuable in the development of bioactive molecules, including potential drug candidates, due to its ability to serve as a versatile building block. High purity grades are available to meet stringent research and industrial requirements.
Ethyl 5-chloro-2-fluoronicotinate structure
1214345-81-9 structure
Product Name:Ethyl 5-chloro-2-fluoronicotinate
CAS No:1214345-81-9
MF:C8H7ClFNO2
MW:203.598084688187
MDL:MFCD14698189
CID:839650
PubChem ID:46311301
Update Time:2025-06-07

Ethyl 5-chloro-2-fluoronicotinate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 5-chloro-2-fluoronicotinate
    • 5-Chloro-2-fluoronicotinic acid ethyl ester
    • ethyl 5-chloro-2-fluoropyridine-3-carboxylate
    • MFCD14698189
    • BS-53040
    • CS-0195209
    • Ethyl5-chloro-2-fluoronicotinate
    • E77931
    • 1214345-81-9
    • AKOS022186561
    • 3-Pyridinecarboxylic acid, 5-chloro-2-fluoro-, ethyl ester
    • MDL： MFCD14698189
    • Inchi： 1S/C8H7ClFNO2/c1-2-13-8(12)6-3-5(9)4-11-7(6)10/h3-4H,2H2,1H3
    • InChI Key： LBTWDGIYZVPNNN-UHFFFAOYSA-N
    • SMILES： ClC1=CN=C(C(C(=O)OCC)=C1)F

Computed Properties

  • Exact Mass: 203.0149343g/mol
  • Monoisotopic Mass: 203.0149343g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 191
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 39.2Ų

Ethyl 5-chloro-2-fluoronicotinate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB515911-500 mg
5-Chloro-2-fluoronicotinic acid ethyl ester
 1214345-81-9
500MG
 €247.20 2023-04-17
abcr
AB515911-1 g
5-Chloro-2-fluoronicotinic acid ethyl ester
 1214345-81-9
1g
 €325.10 2023-04-17
abcr
AB515911-5 g
5-Chloro-2-fluoronicotinic acid ethyl ester
 1214345-81-9
5g
 €1,037.40 2023-04-17
Chemenu
CM131168-250mg
ethyl 5-chloro-2-fluoronicotinate
 1214345-81-9 95%
250mg
 $94 2023-02-18
Chemenu
CM131168-1g
ethyl 5-chloro-2-fluoronicotinate
 1214345-81-9 95%
1g
 $222 2023-02-18
TRC
E903818-250mg
Ethyl 5-Chloro-2-fluoronicotinate
 1214345-81-9
250mg
 $345.00 2023-05-18
TRC
E903818-500mg
Ethyl 5-Chloro-2-fluoronicotinate
 1214345-81-9
500mg
 $563.00 2023-05-18
TRC
E903818-1g
Ethyl 5-Chloro-2-fluoronicotinate
 1214345-81-9
1g
 $ 800.00 2022-06-05
Matrix Scientific
205106-1g
Ethyl 5-chloro-2-fluoropyridine-3-carboxylate
 1214345-81-9
1g
 $538.00 2023-09-07
Matrix Scientific
205106-5g
Ethyl 5-chloro-2-fluoropyridine-3-carboxylate
 1214345-81-9
5g
 $1645.00 2023-09-07

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